Cas no 326007-51-6 (11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one)

• Product Name: 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one
• CAS No: 326007-51-6
• MF: C₁₆H₁₁N₃O₃S
• MW: 325.341841936111
• CID: 6158767
• PubChem ID: 2891676
• Update Time: 2025-08-03

11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one Chemical and Physical Properties

Names and Identifiers

• 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one
• 326007-51-6
• CBMicro_002733
• 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one
• CB04339
• 2-(3-Nitro-phenyl)-2,3-dihydro-1-thia-4a,9-diaza-fluoren-4-one
• BIM-0002613.P001
• Oprea1_159083
• 2-(3-nitrophenyl)-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one
• 2-(3-NITROPHENYL)-2,3-DIHYDRO-4H-[1,3]THIAZINO[3,2-A][1,3]BENZIMIDAZOL-4-ONE
• SR-01000445633-1
• 2-(3-nitrophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one
• ZQRMBNJTHJWGOB-UHFFFAOYSA-N
• AKOS016287464
• SR-01000445633
• F0818-0024
• 2-(3-nitrophenyl)-2H-benzo[4,5]imidazo[2,1-b][1,3]thiazin-4(3H)-one
• SMSF0018496
• AKOS000806962
• EU-0006270

• Inchi： 1S/C16H11N3O3S/c20-15-9-14(10-4-3-5-11(8-10)19(21)22)23-16-17-12-6-1-2-7-13(12)18(15)16/h1-8,14H,9H2
• InChI Key： ZQRMBNJTHJWGOB-UHFFFAOYSA-N
• SMILES： S1C2=NC3C=CC=CC=3N2C(CC1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 325.05211239g/mol
• Monoisotopic Mass: 325.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Additional information on 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one

Comprehensive Overview of 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one (CAS No. 326007-51-6)

The compound 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one, identified by its CAS number 326007-51-6, is a heterocyclic organic molecule with a complex tricyclic structure. This compound has garnered significant attention in the field of medicinal chemistry due to its unique scaffold, which combines a nitrophenyl moiety with a thia-diazatricyclic core. Researchers are particularly interested in its potential applications as a building block for pharmaceutical intermediates or as a biologically active compound in drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug design and high-throughput screening. The 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo derivative stands out due to its structural rigidity and functional versatility. Its nitrophenyl group offers opportunities for further chemical modifications, making it a valuable candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug discovery, where small molecular fragments are optimized for enhanced binding affinity.

From a synthetic chemistry perspective, the tricyclic framework of this compound presents both challenges and opportunities. The presence of a thia-diaza ring system suggests potential interactions with biological targets, such as enzymes or receptors, through hydrogen bonding and π-stacking. These properties are highly relevant to current research on kinase inhibitors and GPCR modulators, which dominate the pharmaceutical landscape. Additionally, the nitro group can serve as a precursor for reduction to an amine, enabling the synthesis of diverse analogs for bioisosteric replacement strategies.

The compound's CAS registry number 326007-51-6 ensures precise identification in chemical databases, facilitating its use in patent applications and academic publications. Its molecular formula and weight further support its classification in cheminformatics platforms, which are critical for virtual screening and molecular docking studies. As the pharmaceutical industry shifts toward AI-driven drug discovery, such well-defined compounds are indispensable for training machine learning models to predict bioactivity.

Environmental and green chemistry considerations are also pertinent when discussing 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo derivatives. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption, aligning with global initiatives like the UN Sustainable Development Goals (SDGs). The compound's potential biodegradability and eco-toxicity profile are subjects of ongoing investigation, reflecting the broader emphasis on benign-by-design principles in chemical innovation.

In summary, 11-(3-nitrophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one represents a fascinating case study at the intersection of organic synthesis, medicinal chemistry, and computational drug design. Its structural complexity and functional groups make it a promising candidate for addressing unmet medical needs, particularly in the realms of oncology and central nervous system (CNS) disorders. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in the next generation of therapeutic agents.